Cas no 1788843-71-9 (2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide)

• Product Name: 2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide
• CAS No: 1788843-71-9
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 5367891
• Update Time: 2025-05-24

2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)cyclopentaneacetamide
• 2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide

• Inchi： 1S/C14H18N4O/c1-10-6-13-15-8-12(9-18(13)17-10)16-14(19)7-11-4-2-3-5-11/h6,8-9,11H,2-5,7H2,1H3,(H,16,19)
• InChI Key： UFGKARNBRSDXQS-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CN3N=C(C)C=C3N=C2)=O)CCCC1

Additional information on 2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide

Introduction to 2-Cyclopentyl-N-{2-Methylpyrazolo[1,5-A]Pyrimidin-6-Yl}Acetamide (CAS No. 1788843-71-9)

The compound 2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide, identified by the CAS number 1788843-71-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of 2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide comprises a cyclopentane ring fused with an acetamide group and a pyrazolo[1,5-a]pyrimidine moiety. This combination of structural elements contributes to its stability and bioavailability. The pyrazolo[1,5-a]pyrimidine ring system is particularly notable for its ability to interact with various biological targets, including kinases and other enzymes involved in cellular signaling.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to optimize the production of CAS 1788843-71-9. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process, aligning with the principles of green chemistry.

In terms of application, 2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide has shown potential as a lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Its ability to inhibit specific kinase pathways makes it a valuable tool in developing therapeutic agents with high specificity and efficacy.

The pharmacokinetic properties of this compound have been extensively studied, revealing favorable absorption and distribution profiles. These characteristics are crucial for its potential use in oral or parenteral drug delivery systems. Furthermore, recent in vivo studies have demonstrated its ability to cross the blood-brain barrier, opening new avenues for its application in central nervous system-related therapies.

The development of analogs and derivatives of CAS 1788843-71-9 has further expanded its utility. By modifying the substituents on the pyrazolo[1,5-a]pyrimidine ring or the cyclopentane group, researchers can fine-tune the compound's pharmacological properties to suit specific therapeutic needs. This modular approach has facilitated the exploration of diverse chemical space and accelerated drug discovery efforts.

In conclusion, 2-cyclopentyl-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}acetamide (CAS No. 1788843-71-9) stands as a prime example of how advanced chemical synthesis and cutting-edge research can pave the way for innovative therapeutic solutions. Its unique structure, coupled with promising biological activity, positions it as a key player in the field of medicinal chemistry.